Cas no 855996-66-6 (1,2-Benzisoxazol-3(2H)-one, 7-fluoro-)

1,2-Benzisoxazol-3(2H)-one, 7-fluoro- is a fluorinated heterocyclic compound featuring a benzisoxazolone core structure. The introduction of a fluorine atom at the 7-position enhances its electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. This compound exhibits improved stability and reactivity due to the electron-withdrawing effects of the fluorine substituent, which can influence binding affinity and metabolic resistance in active ingredients. Its structural framework is particularly useful in the development of bioactive molecules, including potential CNS agents and antimicrobial compounds. The precise functionalization of the benzisoxazolone scaffold allows for tailored applications in medicinal chemistry and material science.

1,2-Benzisoxazol-3(2H)-one, 7-fluoro- structure

855996-66-6 structure

Product Name:1,2-Benzisoxazol-3(2H)-one, 7-fluoro-

CAS No:855996-66-6

MF:C₇H₄FNO₂

MW:153.110565185547

CID:717477

PubChem ID:11788401

Update Time:2025-05-23

1,2-Benzisoxazol-3(2H)-one, 7-fluoro- Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzisoxazol-3(2H)-one, 7-fluoro-
- 7-fluoro-1,2-benzoxazol-3-one
- 7-FLUOROBENZO[D]ISOXAZOL-3(2H)-ONE
- 7-fluoro-benzo[d]isoxazol-3-ol
- 1,2-Benzisoxazol-3(2H)-one, 7-fluoro-
- Benzo[d]isoxazol-3-ol Derivative, 3m
- MFCD18378853
- 7-Fluoro-1,2-benzisoxazol-3(2H)-one
- EN300-318822
- CHEMBL502301
- BDBM23181
- DTXSID30472615
- 1,2-Benzisoxazol-3(2H)-one,7-fluoro-
- DB-350754
- 7-fluoro-1,2-benzoxazol-3-ol
- 855996-66-6
- SCHEMBL5511858
- MDL： MFCD16878122
- Inchi： 1S/C7H4FNO2/c8-5-3-1-2-4-6(5)11-9-7(4)10/h1-3H,(H,9,10)
- InChI Key： HHJCSHZCHBARDP-UHFFFAOYSA-N
- SMILES： O1C2=C(C=CC=C2F)C(=O)N1

Computed Properties

Exact Mass: 153.02260653g/mol
Monoisotopic Mass: 153.02260653g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Density: 1.440±0.06 g/cm3(Predicted)
Melting Point: 175-180 °C
pka: 12.88±0.20(Predicted)

1,2-Benzisoxazol-3(2H)-one, 7-fluoro- Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

1,2-Benzisoxazol-3(2H)-one, 7-fluoro- Pricemore >>

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